Cas no 941939-73-7 (6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide)

• Product Name: 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide
• CAS No: 941939-73-7
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 5442698
• Update Time: 2025-10-28

6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-3-carboxamide
• 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide

• Inchi： 1S/C21H19N3O4S/c1-14-7-12-19-18(13-14)23-20(24-29(19,26)27)21(25)22-15-8-10-17(11-9-15)28-16-5-3-2-4-6-16/h2-13,20,23-24H,1H3,(H,22,25)
• InChI Key： GEVLNBYDKULJMZ-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N([H])C([H])(C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])=O)N1[H])(=O)=O

Additional information on 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide

6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide (CAS No. 941939-73-7): A Comprehensive Overview

6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide (CAS No. 941939-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzothiadiazine class, known for its diverse biological activities and potential therapeutic applications. Its unique molecular structure, featuring a phenoxyphenyl moiety and a carboxamide group, makes it a subject of interest for drug discovery and development.

The compound's CAS number 941939-73-7 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide due to its potential role in addressing unmet medical needs, particularly in areas like inflammation and metabolic disorders. Its benzothiadiazine core is structurally similar to other pharmacologically active compounds, which enhances its appeal for further study.

One of the key reasons for the growing interest in CAS 941939-73-7 is its potential application in drug discovery. The compound's ability to interact with specific biological targets has been explored in preclinical studies, with promising results. For instance, its carboxamide group may contribute to binding affinity with enzymes or receptors, making it a candidate for modulating disease pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects.

In addition to its pharmaceutical potential, 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide is also studied for its chemical properties. Its solubility, stability, and reactivity under various conditions are critical factors for formulation scientists. Understanding these properties is essential for optimizing its use in drug delivery systems, a topic of high relevance in modern therapeutics.

The synthesis of CAS No. 941939-73-7 involves multi-step organic reactions, often requiring advanced techniques such as catalysis and chiral resolution. These processes are of interest to synthetic chemists aiming to improve yield and purity. Recent advancements in green chemistry have also influenced the production of such compounds, with a focus on reducing environmental impact and enhancing sustainability.

Market dynamics for 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide reflect its niche but growing demand. Pharmaceutical companies and research institutions are the primary consumers, driven by the need for novel bioactive molecules. The compound's patent status and regulatory pathway are also critical considerations for stakeholders, as they influence its commercial viability.

From a safety perspective, CAS 941939-73-7 is handled under standard laboratory protocols to ensure minimal risk to researchers. While it is not classified as a hazardous material, proper storage and handling are recommended to maintain its integrity. This aligns with broader industry standards for chemical safety and workplace hygiene.

In summary, 6-methyl-1,1-dioxo-N-(4-phenoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide (CAS No. 941939-73-7) represents a compelling area of research with potential applications in pharmaceuticals and chemical synthesis. Its unique structure and biological activity make it a valuable candidate for further exploration, particularly in the context of targeted therapies and sustainable chemistry. As scientific understanding evolves, this compound may play a pivotal role in addressing complex health challenges.